Cas no 9025-43-8 (E.C. 3.2.1.25)

• Product Name: E.C. 3.2.1.25
• CAS No: 9025-43-8
• MDL: MFCD00130638
• CID: 815937
• Update Time: 2025-04-23

E.C. 3.2.1.25 Chemical and Physical Properties

Names and Identifiers

• E.C. 3.2.1.25
• BETA-MANNOSIDASE
• Β-MANNOSIDASE
• β-D-Mannoside mannohydrolase
• EC 3.2.1.25
• BETA1,4-MANNOSIDASE
• BETA-D-MANNOSIDE MANNOHYDROLASE
• B-mannosidase from snail acetone powder
• beta-Mannosidase from Helix pomatia
• BETA-MANNOSIDASE PROTEOMICS GRADE FROM H
• β-mannosidase from helix pomatia

• MDL： MFCD00130638

Experimental Properties

• Color/Form: 5-30 units/mL

E.C. 3.2.1.25 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on E.C. 3.2.1.25

CAS NO 9025-43-8: A Comprehensive Overview of Its Role in Biomedical Applications

CAS NO 9025-43-8 is a unique chemical compound that has garnered significant attention in the biomedical field due to its diverse applications and potential therapeutic uses. This compound, also known as E.C. 3.2.1.25, belongs to a family of enzymes that play critical roles in various metabolic pathways and biological processes. The exploration of this compound's properties has been driven by advancements in biotechnology and pharmacology, making it a focal point for researchers seeking innovative solutions in drug development and disease treatment.

Recent studies have highlighted the importance of CAS NO 9025-43-8 in modulating cellular functions, particularly in the context of enzyme catalysis and substrate specificity. As an enzyme with EC number 3.2.1.25, it exhibits remarkable activity in breaking down complex molecules into simpler components, a process that is essential for maintaining metabolic balance within biological systems. This enzymatic function has been leveraged in various biomedical applications, including the development of novel diagnostic tools and therapeutic agents.

One of the most promising areas of research involving CAS NO 9025-43-8 is its potential as a drug target in oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of cancerous cells by interfering with critical pathways responsible for cell proliferation and survival. The enzyme's ability to metabolize specific substrates has also been explored for its role in detoxification processes, making it a valuable candidate for designing antidotes against toxic substances.

Another significant advancement in understanding CAS NO 9025-43-8 lies in its application in gene editing and CRISPR technology. Researchers have utilized this enzyme's high specificity and catalytic efficiency to enhance the accuracy of genome-editing tools, reducing off-target effects and improving the overall efficacy of gene therapy. This innovation has opened new avenues for treating genetic disorders and developing personalized medicine approaches.

Furthermore, the study of CAS NO 9025-43-8 has contributed to our understanding of enzyme evolution and molecular adaptation. By analyzing its structural and functional properties, scientists have gained insights into how enzymes adapt to changing environmental conditions and cellular needs. This knowledge is invaluable for engineering robust enzymatic systems that can withstand harsh conditions and perform specific tasks in industrial and biomedical settings.

In summary, CAS NO 9025-43-8, or E.C. 3.2.1.25, is a multifaceted compound with extensive applications in the biomedical field. Its role as an enzyme catalyst, drug target, and tool for advancing biotechnological innovations underscores its significance in modern scientific research. As our understanding of this compound continues to evolve, it holds the potential to revolutionize treatment strategies for various diseases and pave the way for groundbreaking discoveries in biomedical science.